Cas no 756489-25-5 ( )

• Product Name: &nbsp
• CAS No: 756489-25-5
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD01319950
• CID: 876068
• PubChem ID: 24723812
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(4-FLUOROPHENYL)-4-OXOBUTANENITRILE
• 4-(4-Fluorophenyl)-4-oxobutyronitrile
• DTXSID90642211
• MFCD01319950
• 756489-25-5
• CS-0514297
• AKOS009623078
•  

• MDL： MFCD01319950
• Inchi： 1S/C10H8FNO/c11-9-5-3-8(4-6-9)10(13)2-1-7-12/h3-6H,1-2H2
• InChI Key： QHHXFEHPLSKVCH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCC#N)=O

Computed Properties

• Exact Mass: 177.05900
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 340.3°C at 760 mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.511
• PSA: 40.86000
• LogP: 2.31218

  Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：